Cas no 710296-43-8 (1-(3-Chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-(3-Chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 710296-43-8
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• MDL: MFCD02629498
• CID: 557886
• PubChem ID: 2899755
• Update Time: 2025-04-19

1-(3-Chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,1-(3-chloro-2-methylphenyl)-2,5-dimethyl-
• 1-(3-CHLORO-2-METHYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• 1-(3-chloro-2-methylphenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• AC1MFRYS
• AC1Q2IIC
• AG-G-77902
• CTK5D3356
• MolPort-000-993-914
• VS-07466
• SR-01000235579-1
• AKOS000113678
• CS-0119011
• DTXSID30387659
• EN300-87057
• SR-01000235579
• 2-FLUOROPYRIDINE-3-BORONICACIDPINACOLESTER
• 710296-43-8
• 1-(3-Chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

• MDL： MFCD02629498
• Inchi： 1S/C14H14ClNO/c1-9-7-12(8-17)11(3)16(9)14-6-4-5-13(15)10(14)2/h4-8H,1-3H3
• InChI Key： GAARVPDOFYSWAV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N1C(C)=CC(C=O)=C1C

Computed Properties

• Exact Mass: 247.07600
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.86840